Cas no 3124-50-3 (1,3-Propanediol,2-butyl-2-methyl-, 1,3-bis(hydrogen carbamate))
3124-50-3 structure
Product Name:1,3-Propanediol,2-butyl-2-methyl-, 1,3-bis(hydrogen carbamate)
CAS No:3124-50-3
MF:C10H20N2O4
MW:232.276803016663
CID:316155
PubChem ID:76577
Update Time:2025-04-19
1,3-Propanediol,2-butyl-2-methyl-, 1,3-bis(hydrogen carbamate) Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol,2-butyl-2-methyl-, 1,3-bis(hydrogen carbamate)
- 1,3-propanediol, 2-butyl-2-methyl-, dicarbamate
- 2-[(Carbamoyloxy)methyl]-2-methylhexyl carbamate
- BRN 1912211
- 3124-50-3
- 2-Butyl-2-methyl-1,3-propanediol dicarbamate
-
- Inchi: 1S/C10H20N2O4/c1-3-4-5-10(2,6-15-8(11)13)7-16-9(12)14/h3-7H2,1-2H3,(H2,11,13)(H2,12,14)
- InChI Key: PCLRAGNZCNZQCA-UHFFFAOYSA-N
- SMILES: O(C(N)=O)CC(C)(COC(N)=O)CCCC
Computed Properties
- Exact Mass: 232.142
- Monoisotopic Mass: 232.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 105A^2
Experimental Properties
- Density: 1.116
- Boiling Point: 442.2°Cat760mmHg
- Flash Point: 222.8°C
- Refractive Index: 1.478
1,3-Propanediol,2-butyl-2-methyl-, 1,3-bis(hydrogen carbamate) Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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